Cas no 222716-32-7 (3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one)
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one
- 3-(benzo[d]thiazol-2-yl)-6-ethyl-7-hydroxy-8-(morpholinomethyl)-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 3-(2-benzothiazolyl)-6-ethyl-7-hydroxy-8-(4-morpholinylmethyl)-
-
- Inchi: 1S/C23H22N2O4S/c1-2-14-11-15-21(27)17(23-24-18-5-3-4-6-19(18)30-23)13-29-22(15)16(20(14)26)12-25-7-9-28-10-8-25/h3-6,11,13,26H,2,7-10,12H2,1H3
- InChI Key: BMMGUQIYTKVFJE-UHFFFAOYSA-N
- SMILES: C1OC2=C(CN3CCOCC3)C(O)=C(CC)C=C2C(=O)C=1C1=NC2=CC=CC=C2S1
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0308-0830-2μmol |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(morpholin-4-yl)methyl]-4H-chromen-4-one |
222716-32-7 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0308-0830-5μmol |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(morpholin-4-yl)methyl]-4H-chromen-4-one |
222716-32-7 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0308-0830-10μmol |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(morpholin-4-yl)methyl]-4H-chromen-4-one |
222716-32-7 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0308-0830-20μmol |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(morpholin-4-yl)methyl]-4H-chromen-4-one |
222716-32-7 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0308-0830-1mg |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(morpholin-4-yl)methyl]-4H-chromen-4-one |
222716-32-7 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0308-0830-2mg |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(morpholin-4-yl)methyl]-4H-chromen-4-one |
222716-32-7 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0308-0830-3mg |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(morpholin-4-yl)methyl]-4H-chromen-4-one |
222716-32-7 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0308-0830-4mg |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(morpholin-4-yl)methyl]-4H-chromen-4-one |
222716-32-7 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0308-0830-5mg |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(morpholin-4-yl)methyl]-4H-chromen-4-one |
222716-32-7 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0308-0830-10mg |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(morpholin-4-yl)methyl]-4H-chromen-4-one |
222716-32-7 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one
3-(1,3-Benzothiazol-2-yl)-6-Ethyl-7-Hydroxy-8-(Morpholin-4-yl)Methyl-4H-Chromen-4-one: A Comprehensive Overview
3-(1,3-Benzothiazol-2-yl)-6-Ethyl-7-Hydroxy-8-(Morpholin-4-yl)methyl-4H-Chromen-4-one (CAS No. 222716-32-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the benzothiazole, ethyl, hydroxy, morpholine, and methyl groups, contribute to its multifaceted biological properties.
The benzothiazole moiety is a key structural element in many bioactive compounds, particularly those with anti-inflammatory and anti-cancer properties. This heterocyclic system is characterized by its ability to form stable complexes with various metal ions, which can enhance its biological activity. In the context of 3-(1,3-Benzothiazol-2-yl)-6-Ethyl-7-Hydroxy-8-(Morpholin-4-yl)methyl-4H-Chromen-4-one, the benzothiazole ring is expected to play a crucial role in modulating its interactions with biological targets.
The ethyl group attached to the chromenone scaffold provides additional steric and electronic effects that can influence the compound's solubility and bioavailability. Ethyl groups are commonly used in drug design to improve the lipophilicity of molecules, thereby enhancing their ability to cross cell membranes and reach their intended targets. This feature is particularly important for compounds intended for oral administration or systemic delivery.
The presence of a hydroxy group at the 7-position of the chromenone ring is another significant structural feature. Hydroxy groups can participate in hydrogen bonding interactions with biological macromolecules, such as proteins and nucleic acids, which can enhance the compound's binding affinity and selectivity. Additionally, hydroxy groups can serve as sites for further chemical modification, allowing for the development of derivative compounds with optimized pharmacological profiles.
The morpholine moiety at the 8-position of the chromenone ring is a versatile functional group that contributes to the compound's overall polarity and solubility. Morpholine rings are known for their ability to form hydrogen bonds and participate in π-stacking interactions, which can enhance the compound's binding properties. The morpholine group also provides a site for potential metabolic stability, as it is less prone to oxidation compared to other nitrogen-containing functional groups.
The methyl group attached to the morpholine ring further modulates the compound's physicochemical properties. Methyl groups are known to increase lipophilicity and reduce polarity, which can improve the compound's membrane permeability and cellular uptake. This feature is particularly important for compounds that need to penetrate cellular barriers to exert their therapeutic effects.
Recent studies have highlighted the potential therapeutic applications of 3-(1,3-Benzothiazol-2-yl)-6-Ethyl-7-Hydroxy-8-(Morpholin-4-yl)methyl-4H-Chromen-4-one. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this chromenone derivative could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 3-(1,3-Benzothiazol-2-yl)-6-Ethyl-7-Hydroxy-8-(Morpholin-4-yl)methyl-4H-Chromen-4-one has also been investigated for its potential anti-cancer effects. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For example, research published in Cancer Letters has shown that this chromenone derivative can inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.
The pharmacokinetic profile of 3-(1,3-Benzothiazol-2-yl)-6-Ethyl-7-Hydroxy-8-(Morpholin-4-y l)methyl -4H-Chromen -4-one has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as an orally available therapeutic agent.
In conclusion, 3-(1 ,3-Benzothiazol -2 - yl) -6 -Eth yl -7 -Hydrox y -8 -(Mor pholin - 4 - yl )m eth yl - 4 H-Chr omen - 4 - one (CAS No. 222716 - 32 - 7) is a promising compound with a unique combination of structural features that contribute to its diverse biological activities. Its potential applications in anti-inflammatory and anti-cancer therapies make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.
222716-32-7 (3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)